Cas no 941895-67-6 (3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)
3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethoxy-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
- 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
-
- Inchi: 1S/C24H27N5O3/c1-28-10-12-29(13-11-28)23-9-8-22(26-27-23)17-4-6-19(7-5-17)25-24(30)18-14-20(31-2)16-21(15-18)32-3/h4-9,14-16H,10-13H2,1-3H3,(H,25,30)
- InChI Key: JZURIZNFCCJFQK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC(OC)=CC(OC)=C1
3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2724-0795-2μmol |
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide |
941895-67-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2724-0795-1mg |
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide |
941895-67-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2724-0795-2mg |
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide |
941895-67-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2724-0795-3mg |
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide |
941895-67-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2724-0795-4mg |
3,5-dimethoxy-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide |
941895-67-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
Recent Advances in the Study of 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6)
The compound 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. The presence of the 4-methylpiperazin-1-yl and pyridazin-3-yl moieties suggests potential interactions with various biological targets, making it a promising candidate for drug development.
Recent research has focused on elucidating the mechanism of action of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide exhibits potent inhibitory activity against specific kinase enzymes involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors.
Another significant study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters (2024), explored the neuroprotective effects of this compound. The researchers found that it could effectively modulate the activity of certain neurotransmitter receptors, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease. The study employed both cell-based assays and animal models to validate these effects, providing a robust foundation for further preclinical development.
In addition to its therapeutic potential, the synthetic pathways for 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its large-scale production for clinical trials. This advancement is critical for transitioning the compound from the laboratory to the clinic.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are addressing these issues, with preliminary data suggesting that structural modifications could enhance its drug-like properties. Researchers are also exploring its potential in combination therapies, particularly in oncology, where synergistic effects with existing drugs could improve treatment outcomes.
In conclusion, 3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS: 941895-67-6) represents a versatile and promising molecule in the field of medicinal chemistry. Its dual potential as a kinase inhibitor and neuroprotective agent underscores its significance in current research. As studies continue to unravel its full therapeutic potential, this compound is poised to make a substantial impact on drug discovery and development in the coming years.
941895-67-6 (3,5-dimethoxy-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)